Cas no 32019-08-2 (2-(4-Bromophenoxy)propanoic acid)

• Product Name: 2-(4-Bromophenoxy)propanoic acid
• CAS No: 32019-08-2
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 300232
• PubChem ID: 3507593
• Update Time: 2025-06-08

2-(4-Bromophenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenoxy)propanoic acid
• Propanoic acid,2-(4-bromophenoxy)-
• 2-(4-bromophenoxy)propanoic acid(SALTDATA: FREE)
• 4-Brom-phenylaethermilchsaeure
• Methyl-(4-bromophenoxy)acetate
• FT-0734155
• IWXNSVLXICBLHY-UHFFFAOYSA-N
• (4-bromophenoxy)propionic acid
• 2-(4-Bromophenoxy)propanoic acid, AldrichCPR
• W-202852
• VS-05305
• AKOS000264433
• Z56347385
• J-018604
• AKOS016341344
• 32019-08-2
• BB 0221122
• A50593
• 4-bromophenoxypropionic acid
• EN300-10630
• CS-0308053
• DTXSID70393153
• MFCD02295723
• SCHEMBL4115418
• DB-028149
• ALBB-000832
• BBL016386
• 4-bromo methyl phenoxy aceticacid
• STK208441

• MDL： MFCD02295723
• Inchi： 1S/C9H9BrO3/c1-6(9(11)12)13-8-4-2-7(10)3-5-8/h2-6H,1H3,(H,11,12)
• InChI Key： IWXNSVLXICBLHY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC(C(=O)O)C

Computed Properties

• Exact Mass: 243.97400
• Monoisotopic Mass: 243.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.554
• Boiling Point: 340°C at 760 mmHg
• Flash Point: 159.4°C
• Refractive Index: 1.565
• PSA: 46.53000
• LogP: 2.30100

2-(4-Bromophenoxy)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Bromophenoxy)propanoic acid

Introduction to 2-(4-Bromophenoxy)propanoic Acid (CAS No. 32019-08-2)

2-(4-Bromophenoxy)propanoic acid, with the CAS number 32019-08-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromophenyl group and a propanoic acid moiety. The combination of these functional groups endows the molecule with a range of interesting properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 2-(4-Bromophenoxy)propanoic acid is C₉H₉BrO₃, and its molecular weight is approximately 237.07 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in formulation and delivery systems.

In recent years, 2-(4-Bromophenoxy)propanoic acid has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a lead compound in the development of new drugs for the treatment of various diseases. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Anti-inflammatory Properties: Research has demonstrated that 2-(4-Bromophenoxy)propanoic acid possesses significant anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Anti-cancer Properties: Another area of active research involves the potential anti-cancer properties of 2-(4-Bromophenoxy)propanoic acid. Preclinical studies have indicated that this compound can induce apoptosis (programmed cell death) in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which it exerts these effects is not yet fully understood but may involve the modulation of signaling pathways such as p53 and Bcl-2.

Anti-viral Properties: In addition to its anti-inflammatory and anti-cancer activities, 2-(4-Bromophenoxy)propanoic acid has also been investigated for its potential anti-viral properties. Studies have shown that it can inhibit the replication of several viruses, including influenza virus and herpes simplex virus (HSV). The exact mechanism by which it inhibits viral replication is still under investigation but may involve interference with viral entry or replication processes.

The synthesis of 2-(4-Bromophenoxy)propanoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromophenol with propionyl chloride in the presence of a base such as triethylamine. This reaction typically yields high purity product with good yields. Alternative synthetic strategies include nucleophilic substitution reactions and coupling reactions using transition metal catalysts.

The physicochemical properties of 2-(4-Bromophenoxy)propanoic acid_{(CAS No. 32019-08-2)-strong>, such as its melting point, solubility, and stability, are crucial for its application in pharmaceutical formulations. The compound has been found to be stable under normal storage conditions but may degrade when exposed to high temperatures or strong acids or bases.}

In conclusion, 2-(4-Bromophenoxy)propanoic acid (CAS No. 32019-08-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an attractive candidate for further investigation and development into new therapeutic agents. As research continues to advance, it is likely that new insights into the mechanisms of action and potential clinical uses of this compound will emerge.